Cas no 142207-57-6 (2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester)

2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester structure

142207-57-6 structure

Product Name:2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester

CAS No:142207-57-6

Molecular Formula:C₁₂H₁₀O₅

Molecular Weight:234.204803943634

CID:1310827

2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester Properties

Names and Identifiers

- 2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester
- InChIKey： HGFRISTWLNKXMP-UHFFFAOYSA-N
- Inchi： 1S/C12H10O5/c1-15-7-3-4-10-8(5-7)9(12(14)16-2)6-11(13)17-10/h3-6H,1-2H3
- SMILES： C1(=O)OC2=CC=C(OC)C=C2C(C(OC)=O)=C1

Computed Properties

Exact Mass: 234.0528

Experimental Properties

PSA: 61.83
Boiling Point: 414.4±45.0 °C(Predicted)
Melting Point: 129 °C
Density: 1.325±0.06 g/cm3(Predicted)

2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester Synthesis

Synthetic Circuit 1

150-76-5

142-45-0

142207-57-6

37976-30-0

150-78-7

80-18-2

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Benzene

Reference

Preparation and photolysis of diaryl esters of acetylenedicarboxylic acid

Alvaro, Mercedes; et al, Tetrahedron, 1992, 48(16), 3437-44

Synthetic Circuit 2

37976-30-0

142207-57-6

37976-30-0

150-78-7

80-18-2

Reaction Conditions

1.1 Solvents: Benzene
2.1 Reagents: Sulfuric acid Solvents: Benzene

Reference

Preparation and photolysis of diaryl esters of acetylenedicarboxylic acid

Alvaro, Mercedes; et al, Tetrahedron, 1992, 48(16), 3437-44

2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester Raw materials

2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester Preparation Products

2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester Related Literature

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142207-57-6 (2H-1-Benzopyran-4-carboxylic acid, 6-methoxy-2-oxo-, methyl ester) Related Products

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